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Compound of Interest

Compound Name:
Methyl 5-methylthiazole-2-

carboxylate

Cat. No.: B1300352 Get Quote

Application Notes and Protocols for Methyl 5-
methylthiazole-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and synthesis of

Methyl 5-methylthiazole-2-carboxylate. The information is intended to guide laboratory

practices and ensure the safety of personnel.

Safety and Hazard Information
Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 5-methylthiazole-2-carboxylate
was not available. The following information is based on data for structurally similar

compounds, such as other thiazole carboxylates. Researchers should handle this compound

with care and perform a thorough risk assessment before use.

Hazard Identification
Based on analogous compounds, Methyl 5-methylthiazole-2-carboxylate is anticipated to be

harmful if swallowed, cause skin irritation, and cause serious eye irritation. It may also cause

respiratory irritation.

GHS Hazard Classification (Predicted):
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Acute Toxicity, Oral (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2A)

Specific Target Organ Toxicity – Single Exposure (Category 3, Respiratory tract irritation)

First Aid Measures
If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides, sulfur oxides, and carbon oxides.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Wear personal protective equipment,

including safety glasses, gloves, and a lab coat. Avoid breathing dust or vapors.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.
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Handling and Storage
Safe Handling

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a laboratory coat.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe dust or vapors.

Wash hands thoroughly after handling.

Keep away from food, drink, and animal feeding stuffs.

Storage
Store in a tightly closed container in a dry and well-ventilated place.

Keep in a cool place.

Store away from incompatible materials such as strong oxidizing agents.

Physical and Chemical Properties
The following table summarizes available quantitative data for compounds structurally related

to Methyl 5-methylthiazole-2-carboxylate. Data for the target compound should be

considered as estimated.
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Property
Methyl 2-methyl-
1,3-thiazole-5-
carboxylate

2-Methylthiazole-5-
carboxylic acid

Ethyl 5-
methylthiazole-2-
carboxylate

Molecular Formula C₆H₇NO₂S C₅H₅NO₂S C₇H₉NO₂S

Molecular Weight 157.19 g/mol [2] 143.16 g/mol 171.22 g/mol

Boiling Point Not available 301.2°C at 760 mmHg 129°C at 13 Torr[3]

Melting Point Not available 209 - 213 °C Not available

Density Not available 1.418 g/cm³
1.198 g/cm³

(Predicted)[3]

Storage Temperature Not available 2 - 8 °C 2 - 8°C[3]

Experimental Protocols
Synthesis of Methyl 5-methylthiazole-2-carboxylate
(Proposed)
This protocol is adapted from general synthesis methods for thiazole carboxylates.

Materials:

Methyl 2-chloroacetoacetate

Thioacetamide

Triethylamine

Acetonitrile

Water

Diethyl ether

10% Hydrochloric acid
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Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

thioacetamide (1.1 molar equivalents) in acetonitrile.

Slowly add methyl 2-chloroacetoacetate (1.0 molar equivalent) to the solution. An exotherm

may be observed.

Stir the reaction mixture at room temperature for 2-3 hours.

Slowly add triethylamine (2.5 molar equivalents) to the mixture.

Heat the reaction mixture to a gentle reflux and maintain for 1 hour.

Cool the mixture to room temperature and add water.

Extract the aqueous layer with diethyl ether (3 x volume of water).

Combine the organic layers and wash with 10% hydrochloric acid, followed by a saturated

sodium bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel or by recrystallization.

Diagrams
Logical Workflow for Safe Handling
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Workflow for Safe Handling of Methyl 5-methylthiazole-2-carboxylate
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Caption: Logical workflow for the safe handling of chemical reagents.
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Proposed Synthesis Pathway

Proposed Synthesis of Methyl 5-methylthiazole-2-carboxylate

Methyl 2-chloroacetoacetate

Thiazoline Intermediate

 Acetonitrile

Thioacetamide

Methyl 5-methylthiazole-2-carboxylate

 Triethylamine, Reflux
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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